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Compound of Interest

Compound Name: N-Isobutylthietan-3-amine

Cat. No.: B15229106

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited publicly available information exists for N-Isobutylthietan-3-amine. This
guide compiles available data and provides general information on the broader class of
thietane derivatives.

Executive Summary

N-Isobutylthietan-3-amine, identified by CAS number 1541584-33-1, is a sulfur-containing
heterocyclic compound. The thietane ring, a four-membered saturated heterocycle containing a
sulfur atom, is a structural motif of increasing interest in medicinal chemistry due to its unique
physicochemical properties.[1][2] While specific data on the biological activity and detailed
experimental protocols for N-Isobutylthietan-3-amine are scarce in publicly accessible
literature, this guide provides a comprehensive overview of its known properties, general
synthesis strategies for related compounds, and handling procedures based on available safety
data for analogous structures.

Chemical and Physical Properties

The fundamental properties of N-Isobutylthietan-3-amine are summarized below. This data is
primarily sourced from chemical suppliers and should be considered provisional in the absence
of peer-reviewed experimental validation.
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Property Value Source
CAS Number 1541584-33-1 N/A
Chemical Name N-Isobutylthietan-3-amine N/A

N-(2-methylpropyl)thietan-3-

Synonyms _ N/A
amine

Molecular Formula C7H1sNS N/A

Molecular Weight 145.27 g/mol N/A

Note: Detailed experimental data for properties such as melting point, boiling point, density, and
solubility are not readily available in the public domain.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of N-Isobutylthietan-3-amine is not
available in the reviewed literature. However, general methods for the synthesis of 3-
aminothietane derivatives have been described.[3][4] One common approach involves the
reaction of a suitable thietane precursor with an amine.

A generalized synthetic pathway is illustrated below:

General Synthesis of 3-Aminothietane Derivatives
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A generalized reaction scheme for the synthesis of N-substituted 3-aminothietanes.

General Experimental Protocol for N-Alkylation of 3-Aminothietane (lllustrative Example):

e Reaction Setup: A solution of 3-aminothietane hydrochloride in a suitable aprotic solvent
(e.g., dichloromethane, acetonitrile) is placed in a round-bottom flask equipped with a
magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

o Base Addition: A non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) is added
to the solution to neutralize the hydrochloride salt and deprotonate the amine.

o Aldehyde/Ketone Addition: Isobutyraldehyde is added dropwise to the reaction mixture at
room temperature.

e Reductive Amination: A reducing agent, such as sodium triacetoxyborohydride, is added
portion-wise. The reaction is stirred at room temperature for several hours to overnight.

o Work-up: The reaction is quenched with water or a saturated aqueous solution of sodium
bicarbonate. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

 Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered,
and concentrated under reduced pressure. The crude product is then purified by column
chromatography on silica gel to yield the desired N-isobutylthietan-3-amine.

Note: This is a generalized protocol and would require optimization for the specific synthesis of
N-Isobutylthietan-3-amine.

Handling and Safety

Specific toxicological data for N-Isobutylthietan-3-amine is not available. The following
handling and safety precautions are based on safety data sheets for structurally related
aliphatic amines and thietane derivatives.[5][6][7]
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Hazard Category Recommendations

Wear appropriate protective gloves, clothing,

Personal Protective Equipment (PPE) _
and eye/face protection.[5][6]

Ventilation Use only outdoors or in a well-ventilated area.[6]

Keep container tightly closed in a dry, cool, and
Storage well-ventilated place. Keep away from heat,

sparks, and open flame.[6]

In case of contact, immediately flush eyes or

skin with copious amounts of water. If inhaled,
First Aid (General) move to fresh air. If swallowed, wash out mouth

with water, provided the person is conscious.

Call a physician.[6][7]

For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by

the supplier.

Role in Drug Discovery and Development

The thietane moiety is recognized for its potential to improve the physicochemical properties of
drug candidates.[1][2] Its introduction can influence parameters such as solubility, metabolic
stability, and cell permeability. Thietanes are considered bioisosteres of other common

functionalities in drug molecules.[1]
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Conceptual Role of the Thietane Moiety in Drug Design
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The thietane core can be incorporated into lead compounds to improve properties.

While no specific biological activities or signaling pathway interactions have been reported for
N-Isobutylthietan-3-amine, the broader class of thietane derivatives has been explored for
various therapeutic applications.[3][8] Further research is required to elucidate the specific
pharmacological profile of N-Isobutylthietan-3-amine.

Conclusion

N-Isobutylthietan-3-amine is a chemical entity with limited publicly available data. The
information presented in this guide is a consolidation of data from chemical suppliers and
scientific literature on the general class of thietane compounds. Researchers and drug
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development professionals are advised to exercise caution and to perform their own
comprehensive safety and activity assessments before use. The development of detailed
synthetic protocols and the investigation of the biological properties of this compound represent
areas for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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